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Compound of Interest

Compound Name: (-)-Carvedilol

Cat. No.: B193039 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential safety and logistical information for the proper disposal of (-)-
Carvedilol, ensuring compliance and minimizing environmental impact.

Hazard and Transportation Data
(-)-Carvedilol is classified as hazardous to the aquatic environment with long-lasting effects.[1]

[2][3] Therefore, it is imperative to prevent its release into the environment.[1][2][3] For

transportation purposes, (-)-Carvedilol waste is regulated as an environmentally hazardous

substance.

Parameter Value Source

UN Number UN3077 [4]

Proper Shipping Name
Environmentally hazardous

substance, solid, n.o.s.
[4]

Hazard Class 9 [4]

Packing Group III [4]

Environmental Hazard
Toxic to aquatic life with long

lasting effects.
[1][2][3][5]
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Waste Classification
Based on available Safety Data Sheets (SDS), (-)-Carvedilol is not explicitly categorized as a

P-listed or U-listed hazardous waste under the Resource Conservation and Recovery Act

(RCRA).[2] Furthermore, it does not typically exhibit the characteristics of ignitability, corrosivity,

or reactivity.[2] While a formal toxicity characteristic leaching procedure (TCLP) would be

required for a definitive determination, for the purposes of laboratory disposal, it is often

managed as a non-RCRA hazardous pharmaceutical waste.[6][7] However, it is the generator's

responsibility to make a final waste determination in accordance with federal, state, and local

regulations.

Experimental Protocol: Laboratory-Scale Disposal
of (-)-Carvedilol
This protocol outlines the step-by-step procedure for the safe disposal of small quantities of (-)-
Carvedilol typically generated in a research laboratory setting.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety goggles with side shields, chemical-resistant gloves,

and a lab coat.[1]

2. Waste Segregation and Collection:

Do not mix (-)-Carvedilol waste with other waste streams.

Collect all solid (-)-Carvedilol waste, including unused product, contaminated labware (e.g.,

weighing boats, filter paper), and spill cleanup materials, in a designated, compatible, and

clearly labeled waste container.[1]

The container should be kept closed when not in use and stored in a well-ventilated, secure

area away from incompatible materials.[1]

3. Labeling:

Label the waste container with the words "Non-Hazardous Pharmaceutical Waste for

Incineration" (or as required by your institution's waste management plan) and "(-)-
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Carvedilol".

Include the accumulation start date and the name of the generating laboratory.

4. Spill Management:

In case of a spill, avoid generating dust.[1][8]

Moisten the spilled material with water and carefully sweep or vacuum it into the designated

waste container.[8]

Clean the spill area thoroughly.

5. Final Disposal:

The primary and recommended method for the disposal of (-)-Carvedilol is incineration by a

licensed chemical destruction plant or hazardous waste management company.[1]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or designated waste management provider.

Do not dispose of (-)-Carvedilol down the drain or in the regular trash.[1] This is to prevent

contamination of water systems due to its aquatic toxicity.[1][2][3][5]

6. Documentation:

Maintain records of the waste generation, collection, and disposal in accordance with your

institution's policies and regulatory requirements.

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of (-)-Carvedilol waste from a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b193039?utm_src=pdf-body
https://www.chemicalbook.com/msds/Carvedilol.pdf
https://datasheets.scbt.com/sc-200157.pdf
https://datasheets.scbt.com/sc-200157.pdf
https://www.benchchem.com/product/b193039?utm_src=pdf-body
https://www.chemicalbook.com/msds/Carvedilol.pdf
https://www.benchchem.com/product/b193039?utm_src=pdf-body
https://www.chemicalbook.com/msds/Carvedilol.pdf
https://www.chemicalbook.com/msds/Carvedilol.pdf
https://cdn.caymanchem.com/cdn/msds/15418m.pdf
https://moehs.com/wp-content/uploads/2022/12/EN__CARVEDILOL72956-09-3_12052022.pdf
https://datasheets.scbt.com/sc-212831.pdf
https://www.benchchem.com/product/b193039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation & Characterization

Handling & Segregation

Storage & Disposal

Generate (-)-Carvedilol Waste
(Unused chemical, contaminated labware)

Characterize Waste:
Review SDS and Regulations

Is it a RCRA
Hazardous Waste?

Collect in Designated
'Non-Hazardous Pharmaceutical Waste'

Container

 No 

Collect in Designated
'Hazardous Waste'

Container

 Yes 

Label Container:
'For Incineration - Carvedilol'

Label Container with
Hazardous Waste Label

Store in a Secure,
Well-Ventilated Area

Contact Environmental
Health & Safety (EHS)

for Pickup

Dispose via Licensed
Incineration Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of (-)-Carvedilol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. moehs.com [moehs.com]

4. calpaclab.com [calpaclab.com]

5. datasheets.scbt.com [datasheets.scbt.com]

6. usbioclean.com [usbioclean.com]

7. Non-hazardous Pharmaceutical Waste Disposal [trihazsolutions.com]

8. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Proper Disposal of (-)-Carvedilol: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193039#carvedilol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b193039?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/Carvedilol.pdf
https://cdn.caymanchem.com/cdn/msds/15418m.pdf
https://moehs.com/wp-content/uploads/2022/12/EN__CARVEDILOL72956-09-3_12052022.pdf
https://www.calpaclab.com/carvedilol-25g-each/spc-tci-c2260-25g
https://datasheets.scbt.com/sc-212831.pdf
https://usbioclean.com/what-is-non-hazardous-pharmaceutical-waste-and-what-should-you-do-with-it/
https://www.trihazsolutions.com/blog/non-hazardous-pharmaceutical-waste-disposal/
https://datasheets.scbt.com/sc-200157.pdf
https://www.benchchem.com/product/b193039#carvedilol-proper-disposal-procedures
https://www.benchchem.com/product/b193039#carvedilol-proper-disposal-procedures
https://www.benchchem.com/product/b193039#carvedilol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b193039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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